Cas no 1849235-11-5 (3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile)

• Product Name: 3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile
• CAS No: 1849235-11-5
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 5275980
• Update Time: 2025-06-13

3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile
• 3-Butan-2-yl-3-methyloxirane-2-carbonitrile

• Inchi： 1S/C8H13NO/c1-4-6(2)8(3)7(5-9)10-8/h6-7H,4H2,1-3H3
• InChI Key： CYMIQIJZUJXFKI-UHFFFAOYSA-N
• SMILES： O1C(C#N)C1(C)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 1.6
• Topological Polar Surface Area: 36.3

Additional information on 3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile

Introduction to 3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile (CAS No. 1849235-11-5)

3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile, identified by the chemical abstracts service number CAS No. 1849235-11-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of oxiranes, which are three-membered cyclic ethers with a unique oxygen atom. The presence of a nitrile group at the second carbon position and an isobutyl substituent at the third carbon introduces distinct reactivity and potential applications, making it a subject of interest for researchers exploring novel molecular architectures.

The structure of 3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile features a highly strained three-membered ring, which is characteristic of oxiranes. This strain can be exploited in various chemical transformations, including ring-opening reactions that are pivotal in drug discovery and material science. The nitrile group, being electron-withdrawing, influences the electronic properties of the molecule, making it a versatile intermediate in synthetic pathways. Additionally, the isobutyl group provides steric hindrance and can modulate interactions with biological targets, which is crucial for designing molecules with specific pharmacological profiles.

In recent years, there has been growing interest in oxirane derivatives due to their potential applications as intermediates in the synthesis of active pharmaceutical ingredients (APIs). The unique reactivity of 3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile makes it a valuable building block for constructing more complex molecules. For instance, its ability to undergo nucleophilic ring-opening reactions allows for the introduction of various functional groups at different positions, enabling the synthesis of heterocyclic compounds that are prevalent in many therapeutic agents.

One of the most compelling aspects of 3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile is its potential utility in medicinal chemistry. Researchers have been exploring its role as a precursor in the synthesis of bioactive molecules. The combination of the nitrile group and the oxirane ring provides multiple handles for further functionalization, making it an attractive candidate for developing novel drugs. For example, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The strained nature of the oxirane ring facilitates facile ring-opening reactions with nucleophiles, allowing for the introduction of pharmacophores that can interact with biological targets.

The synthetic methodologies for preparing 3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile have also been refined in recent years. Advances in organic synthesis have enabled more efficient and scalable routes to this compound. One common approach involves the reaction of an epoxide with a suitable nitrile source under controlled conditions. The use of transition metal catalysts has further improved yields and selectivity in these reactions. These advancements have made CAS No. 1849235-11-5 more accessible to researchers, facilitating its use in various chemical applications.

Another area where 3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile has shown promise is in materials science. Oxirane derivatives are known for their ability to participate in polymerization reactions, leading to the formation of polymers with unique properties. The presence of both a nitrile group and an isobutyl substituent can influence the thermal stability and mechanical strength of these polymers. Researchers have been exploring its use as a monomer in synthesizing advanced materials such as biodegradable plastics and high-performance coatings.

The environmental impact of using CAS No. 1849235-11-5 as a building block has also been considered by researchers. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic methods that utilize renewable resources have been investigated as alternatives to traditional synthetic approaches. These efforts align with broader trends in sustainable chemistry, where minimizing environmental footprint is a key priority.

In conclusion,3-(Butan-2-yl)-3-methyloxirane-2-carbonitrile (CAS No. 1849235-11-5) represents a fascinating compound with diverse applications across pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing complex molecules, while its reactivity allows for further functionalization to tailor its properties for specific uses. As research continues to uncover new applications for this compound,CAS No. 1849235-11-5 is poised to play an increasingly important role in advancing chemical innovation.